Cas no 114425-97-7 (6-Butyl-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-Butyl-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 114425-97-7
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5056013
• Update Time: 2025-11-01

6-Butyl-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-butyl-2-(methylthio)pyrimidin-4(3H)-one
• 4-butyl-2-methylsulfanyl-1H-pyrimidin-6-one
• 6-butyl-2-methylsulfanyl-1H-pyrimidin-4-one
• 6-butyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• 6-Butyl-2-(methylthio)pyrimidin-4(3H)-one

• Inchi： 1S/C9H14N2OS/c1-3-4-5-7-6-8(12)11-9(10-7)13-2/h6H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： NUMZKMRKKWGWAP-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(CCCC)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-Butyl-2-(methylthio)pyrimidin-4(3H)-one

6-Butyl-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 114425-97-7): A Comprehensive Overview

6-Butyl-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 114425-97-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BMP, is a member of the pyrimidinone family and has been studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The chemical structure of 6-Butyl-2-(methylthio)pyrimidin-4(3H)-one is characterized by a pyrimidinone core with a butyl group at the 6-position and a methylthio group at the 2-position. The unique arrangement of these functional groups contributes to its distinct chemical properties and biological activities. The compound's molecular formula is C₁₁H₁₆N₂O_S, and it has a molecular weight of 220.31 g/mol.

In recent years, BMP has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. Research has shown that BMP exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of BMP in vitro and in vivo. The results demonstrated that BMP significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in an animal model of IBD, BMP administration led to a reduction in colonic inflammation and improved histological scores.

Beyond its anti-inflammatory effects, BMP has also shown promise as an antioxidant agent. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine in 2020 reported that BMP effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. This property makes it a potential therapeutic agent for conditions characterized by oxidative stress.

The mechanism by which BMP exerts its biological effects is not yet fully understood, but several hypotheses have been proposed. One possibility is that it acts through the modulation of nuclear factor-kappa B (NF-κB) signaling, a central regulator of inflammation and immune responses. Another potential mechanism involves the activation of Nrf2, a transcription factor that plays a crucial role in the cellular defense against oxidative stress.

In addition to its therapeutic potential, BMP has also been studied for its use as a research tool. Its ability to modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases and for developing new therapeutic strategies. For example, researchers have used BMP to study the role of inflammation in cancer progression and to identify novel targets for cancer therapy.

The synthesis of BMP has been optimized to improve yield and purity, making it more accessible for both research and pharmaceutical applications. Various synthetic routes have been developed, including those involving condensation reactions and cyclization steps. These methods have been described in detail in several publications, providing valuable insights for chemists working on similar compounds.

In conclusion, 6-Butyl-2-(methylthio)pyrimidin-4(3H)-one (BMP) (CAS No. 114425-97-7) is a versatile compound with significant potential in both research and therapeutic applications. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various diseases, while its use as a research tool continues to advance our understanding of complex biological processes. As further studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in medicinal chemistry and pharmaceutical science.